Cas no 151104-75-5 (3-Amino-5-(methylsulfonyl)benzoic acid)

• Product Name: 3-Amino-5-(methylsulfonyl)benzoic acid
• CAS No: 151104-75-5
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD16059721
• CID: 1040147
• PubChem ID: 18952506
• Update Time: 2025-06-08

3-Amino-5-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(methylsulfonyl)benzoic acid
• ACMC-20acpk
• ANW-67398
• Benzoic acid, 3-amino-5-(methylsulfonyl)-
• CTK0B1564
• MolPort-012-416-959
• STL370521
• SureCN2309336
• A884109
• DTXSID20596793
• AS-40380
• 151104-75-5
• Z838128706
• RJGKNTNJHTUTJD-UHFFFAOYSA-N
• 3-Amino-5-(methylsulfonyl)benzoicacid
• 3-Amino-5-(methanesulfonyl)benzoic acid
• BGA10475
• AKOS010872155
• EN300-98571
• 3-AMINO-5-(METHYLSULFONYL)BENZOIC) ACID
• MFCD16059721
• DA-24244
• 3-amino-5-methanesulfonylbenzoic acid
• 3-amino-5-methylsulfonylbenzoic acid
• 3-Amino-5-methylsulphonylbenzoic acid
• AMY32285
• SCHEMBL2309336

• MDL： MFCD16059721
• Inchi： 1S/C8H9NO4S/c1-14(12,13)7-3-5(8(10)11)2-6(9)4-7/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： RJGKNTNJHTUTJD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=C(C(=O)O)C=1)N)(=O)=O

Computed Properties

• Exact Mass: 215.02522894g/mol
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-5-(methylsulfonyl)benzoic acid

Introduction to 3-Amino-5-(methylsulfonyl)benzoic acid (CAS No. 151104-75-5)

3-Amino-5-(methylsulfonyl)benzoic acid (CAS No. 151104-75-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes an amino group and a methylsulfonyl group attached to a benzoic acid backbone. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable reagent in research and development.

The molecular formula of 3-Amino-5-(methylsulfonyl)benzoic acid is C₉H₁₀N₂O₄S, and its molecular weight is approximately 226.24 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and biological assays.

In the pharmaceutical industry, 3-Amino-5-(methylsulfonyl)benzoic acid has gained attention due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its role in the development of anti-inflammatory agents, antioxidants, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-Amino-5-(methylsulfonyl)benzoic acid exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 3-Amino-5-(methylsulfonyl)benzoic acid is also used in the synthesis of advanced materials. Its unique chemical structure makes it suitable for the preparation of functional polymers and coatings with enhanced mechanical and thermal properties. A recent study in the Journal of Polymer Science: Part A: Polymer Chemistry demonstrated that incorporating 3-Amino-5-(methylsulfonyl)benzoic acid into polymer matrices can significantly improve their resistance to UV degradation and thermal stability.

In the field of chemical synthesis, 3-Amino-5-(methylsulfonyl)benzoic acid serves as a valuable building block for the preparation of complex organic molecules. Its reactivity with various functional groups allows for the synthesis of a wide range of derivatives with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound to synthesize novel catalysts for asymmetric synthesis, which are essential for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals.

The safety profile of 3-Amino-5-(methylsulfonyl)benzoic acid has been extensively studied to ensure its safe handling and use in laboratory settings. It is generally considered non-toxic but should be handled with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. The compound is not classified as a hazardous material under current regulations, but it is important to follow standard laboratory safety protocols when working with it.

In conclusion, 3-Amino-5-(methylsulfonyl)benzoic acid (CAS No. 151104-75-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an indispensable reagent for researchers and developers working in these fields. Ongoing research continues to uncover new applications and potential uses for this compound, further highlighting its importance in modern scientific endeavors.